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Compound of Interest

Compound Name: Tesevatinib tosylate

Cat. No.: B3026508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Tesevatinib tosylate, a multi-targeted

tyrosine kinase inhibitor. This document outlines its core molecular properties, known signaling

pathways, and relevant experimental data to support further research and development.

Core Molecular and Physical Properties
Tesevatinib tosylate is the tosylate salt of Tesevatinib. The addition of the tosylate group

improves the solubility and stability of the parent compound, Tesevatinib.

Below is a summary of the key quantitative data for Tesevatinib and its tosylate salt.

Property Tesevatinib Tesevatinib Tosylate

Molecular Formula C24H25Cl2FN4O2[1][2]

C24H25Cl2FN4O2 ·

C7H8O3S[3] or

C31H33Cl2FN4O5S[4]

Molar Mass 491.39 g·mol−1[1][2] 663.59 g·mol−1[3]

Exact Mass 662.1533[3]
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Tesevatinib is a potent inhibitor of several receptor tyrosine kinases (RTKs) that are crucial in

cancer cell proliferation and tumor angiogenesis.[2] Its primary targets include the Epidermal

Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and

Ephrin type-B receptor 4 (EphB4).[2] It also demonstrates inhibitory activity against HER2 and

Src.[5]

The diagram below illustrates the primary signaling pathways inhibited by Tesevatinib.
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Caption: Inhibition of key receptor tyrosine kinases by Tesevatinib.

Experimental Protocols
Detailed experimental methodologies are critical for reproducing and building upon existing

research. While specific, detailed protocols are often proprietary or published within specific
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research papers, the general workflow for assessing the inhibitory activity of a compound like

Tesevatinib tosylate can be outlined.

General Workflow for Kinase Inhibition Assay:

The following diagram outlines a typical workflow for an in vitro kinase inhibition assay, a

common experiment to determine the potency of a drug like Tesevatinib.
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Caption: A generalized workflow for an in vitro kinase inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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